Cas no 75509-68-1 (6-pentyl-5,6,7,8-tetrahydro-1,6-naphthyridine)

6-pentyl-5,6,7,8-tetrahydro-1,6-naphthyridine structure
75509-68-1 structure
Product Name:6-pentyl-5,6,7,8-tetrahydro-1,6-naphthyridine
CAS No:75509-68-1
MF:C13H20N2
MW:204.311303138733
CID:1774117
PubChem ID:3058693
Update Time:2025-04-21

6-pentyl-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 6-pentyl-5,6,7,8-tetrahydro-1,6-naphthyridine
    • 6-pentyl-7,8-dihydro-5H-1,6-naphthyridine
    • DTXSID80226443
    • SCHEMBL11327863
    • 75509-68-1
    • 1,6-Naphthyridine, 5,6,7,8-tetrahydro-6-pentyl-
    • 5,6,7,8-Tetrahydro-6-n-amyl-1,6-naphthyridine
    • Inchi: 1S/C13H20N2/c1-2-3-4-9-15-10-7-13-12(11-15)6-5-8-14-13/h5-6,8H,2-4,7,9-11H2,1H3
    • InChI Key: UFSLDTDRRBRQGM-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=NC=2CC1)CCCCC

Computed Properties

  • Exact Mass: 204.1628
  • Monoisotopic Mass: 204.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • PSA: 16.13
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